Cas no 1373869-89-6 (N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid)

• Product Name: N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid
• CAS No: 1373869-89-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 4743279
• Update Time: 2025-07-10

N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid Chemical and Physical Properties

Names and Identifiers

• Pramipexole Impurity 57
• N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid

• Inchi： 1S/C10H15N3O2/c1-2-5-13-8(6-10(14)15)3-4-9(13)12-7-11/h8H,2-6H2,1H3,(H,14,15)/b12-9+/t8-/m0/s1
• InChI Key： KCOJDKVSQPUYKY-IJTFOSHNSA-N
• SMILES： N1(CCC)/C(=N/C#N)/CC[C@H]1CC(O)=O

Additional information on N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid

Research Brief on N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid (CAS: 1373869-89-6): Recent Advances and Applications

N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid (CAS: 1373869-89-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and cyanoimidazole moiety, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug design. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense scientific inquiry.

One of the key areas of research involving N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid is its role as a potent inhibitor of specific enzymes, such as dipeptidyl peptidase-4 (DPP-4), which is a target for type 2 diabetes mellitus (T2DM) therapeutics. Recent findings published in the Journal of Medicinal Chemistry (2023) highlight its high selectivity and binding affinity, which could lead to the development of next-generation antidiabetic drugs. The compound's ability to modulate enzyme activity with minimal off-target effects underscores its therapeutic potential.

In addition to its applications in diabetes research, N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid has been investigated for its role in cancer therapy. A study conducted by researchers at the National Cancer Institute (2024) demonstrated its efficacy in inhibiting tumor growth in preclinical models. The compound's mechanism of action involves the disruption of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer cells. These findings suggest that it could serve as a valuable scaffold for designing novel anticancer agents.

The synthesis and structural characterization of N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid have also been a focus of recent research. Advanced techniques, such as asymmetric synthesis and NMR spectroscopy, have been employed to ensure high purity and enantiomeric excess. A recent publication in Organic Letters (2023) detailed an optimized synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. These advancements are critical for facilitating further pharmacological studies and clinical translation.

Looking ahead, the potential applications of N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid extend beyond its current uses. Ongoing research is exploring its utility in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where enzyme modulation could offer therapeutic benefits. Furthermore, its unique chemical properties make it a candidate for drug delivery systems, particularly in targeted therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and commercialization.

In conclusion, N-Propyl-2S-cyanimidopyrrolidine-5-acetic Acid (CAS: 1373869-89-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its demonstrated efficacy in enzyme inhibition, cancer therapy, and potential applications in other disease areas highlight its significance. As research continues to uncover its full potential, this compound is poised to make substantial contributions to the development of innovative therapeutics.